Cas no 139776-17-3 (Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-)

• Product Name: Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-
• CAS No: 139776-17-3
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 1290359
• Update Time: 2024-08-04

Benzoic acid, 3-amino-4-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-

• Inchi： 1S/C14H13NO4/c1-18-10-3-2-4-11(8-10)19-13-6-5-9(14(16)17)7-12(13)15/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： RGIFLVXNXRLBGB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2=CC=CC(OC)=C2)C(N)=C1

Computed Properties

• Exact Mass: 259.08449

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 435.1±45.0 °C(Predicted)
• PSA: 81.78
• pka: 4.50±0.10(Predicted)